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Compound of Interest

Compound Name: 4-(Methylsulfonyl)benzaldehyde

Cat. No.: B046332 Get Quote

Essential Safety and Handling Guide for 4-
(Methylsulfonyl)benzaldehyde
This guide provides immediate and essential safety protocols for handling 4-
(Methylsulfonyl)benzaldehyde, tailored for researchers, scientists, and drug development

professionals. The following procedures ensure safe operational handling and disposal.

Hazard Identification and Classification
4-(Methylsulfonyl)benzaldehyde is classified as a hazardous substance.[1][2] It is crucial to

understand its potential hazards before handling.

Hazard Classification Category GHS Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[1]

[2][3]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation.[1][2][3]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation.[1][2][3]

Acute Toxicity, Oral (Potential) Category 4
H302: Harmful if swallowed.[4]

[5]
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Data compiled from multiple Safety Data Sheets.

Personal Protective Equipment (PPE)
To minimize exposure risk, the following personal protective equipment is mandatory when

handling 4-(Methylsulfonyl)benzaldehyde.

PPE Category Item Specification

Eye and Face Protection Safety Goggles

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166.[1]

Face Shield
Recommended when there is

a risk of splashing.[6][7]

Hand Protection Chemical-Resistant Gloves

Wear appropriate protective

gloves (e.g., nitrile rubber).[1]

[8]

Body Protection Protective Clothing

Wear appropriate protective

clothing to prevent skin

exposure.[1][8]

Lab Coat
A standard lab coat should be

worn.

Respiratory Protection Respirator

Not required under normal use

with adequate ventilation. For

large-scale use or in

emergencies, a NIOSH/MSHA

or European Standard EN 136

approved respirator is

necessary.[8]

Experimental Handling and Storage Protocols
Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[1][4]
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Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[1]

Handling Procedures:

Preparation: Before handling, ensure all required PPE is correctly worn.

Dispensing: Avoid generating dust.[1] Do not breathe dust, fumes, or vapors.[1] Avoid

contact with skin, eyes, and clothing.[1]

Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and bases.[1]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[1] Do not eat, drink,

or smoke in the work area.[4]

Storage:

Store in a well-ventilated place.[1][2]

Keep the container tightly closed.[1][2]

Store in a locked-up location.[1][2]

Keep away from heat and sources of ignition.[1]

First Aid and Emergency Procedures
Immediate action is critical in case of exposure.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air and keep them at

rest in a position comfortable for breathing.[1][2]

If the person feels unwell, call a POISON

CENTER or doctor.[1] If breathing has stopped,

provide artificial respiration.[9]

Skin Contact

Immediately wash the skin with plenty of soap

and water.[1][9] Remove all contaminated

clothing and wash it before reuse.[1][2] If skin

irritation occurs, seek medical advice.[1]

Eye Contact

Rinse cautiously with water for several minutes.

[1][2] Remove contact lenses if present and

easy to do. Continue rinsing for at least 15

minutes.[1] If eye irritation persists, get medical

attention.[1]

Ingestion

Clean the mouth with water and drink plenty of

water afterward.[1] Do NOT induce vomiting.[4]

Immediately call a POISON CENTER or doctor.

[4]

Disposal Plan
Dispose of 4-(Methylsulfonyl)benzaldehyde and its container in accordance with all

applicable local, regional, and national regulations.[1][10]

Disposal Steps:

Waste Collection: Collect waste material in a suitable, labeled, and closed container for

disposal.[1]

Environmental Precaution: Do not empty into drains or release into the environment.[1]

Professional Disposal: Dispose of the contents and container at an approved waste disposal

plant.[1] Chemical waste generators must consult local, regional, and national hazardous

waste regulations to ensure complete and accurate classification.[1]
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Workflow for Safe Handling of 4-
(Methylsulfonyl)benzaldehyde
The following diagram illustrates the logical workflow for the safe handling of 4-
(Methylsulfonyl)benzaldehyde from receipt to disposal.
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Safe Handling Workflow for 4-(Methylsulfonyl)benzaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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